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Compound of Interest

Compound Name: 2',6'-Dihydroxyacetophenone

Cat. No.: B134842 Get Quote

Introduction

2',6'-Dihydroxyacetophenone (DHAP), also known as 2-Acetylresorcinol, is an aromatic

ketone featuring two hydroxyl groups that enhance its reactivity and biological activity.[1][2] It is

a versatile compound utilized as a key intermediate in the synthesis of various

pharmaceuticals.[1] Notably, 2',6'-Dihydroxyacetophenone has demonstrated antioxidant

properties, making it a compound of interest in the pharmaceutical and cosmetic industries for

protecting against oxidative stress.[1][3] Oxidative stress, caused by an imbalance between the

production of reactive oxygen species (ROS) and the body's ability to counteract their harmful

effects, is implicated in the development of numerous diseases. Antioxidants can neutralize

these damaging free radicals, highlighting the therapeutic potential of compounds like 2',6'-
Dihydroxyacetophenone.

Mechanism of Antioxidant Action

The antioxidant capacity of phenolic compounds like 2',6'-Dihydroxyacetophenone can be

attributed to two primary mechanisms:

Direct Radical Scavenging (Hydrogen Atom Transfer - HAT / Single Electron Transfer - SET):

The hydroxyl groups on the phenolic ring can donate a hydrogen atom or an electron to

neutralize unstable free radicals, such as the DPPH radical or ABTS radical cation. This

converts the radical into a more stable, non-reactive molecule, thereby terminating the

oxidative chain reaction. Assays like DPPH, ABTS, and FRAP are employed to measure this

direct scavenging and reducing ability.
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Modulation of Cellular Antioxidant Pathways: Beyond direct scavenging, phenolic

compounds can influence endogenous antioxidant defense systems. A critical pathway is the

Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Under normal conditions,

Nrf2 is kept inactive in the cytoplasm by Keap1. In the presence of oxidative stress or

activators like certain polyphenols, Nrf2 is released from Keap1 and translocates to the

nucleus. Inside the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the

promoter region of various genes, initiating the transcription of a suite of protective

antioxidant and detoxification enzymes, such as Heme Oxygenase-1 (HO-1), NAD(P)H

Quinone Oxidoreductase-1 (NQO1), and Glutathione S-transferases (GSTs).

Quantitative Data Summary
While 2',6'-Dihydroxyacetophenone is confirmed to possess antioxidant activity, specific

quantitative data such as IC50 values are not extensively detailed in the provided literature.

The tables below are structured to present such data, which can be populated as more specific

research becomes available. For context, data for related dihydroxyacetophenone derivatives

are often evaluated to establish structure-activity relationships.

Table 1: Radical Scavenging and Reducing Power of 2',6'-Dihydroxyacetophenone

Assay Parameter Result Reference

DPPH Radical
Scavenging

IC50 (µg/mL) Data Not Available

ABTS Radical Cation

Scavenging
IC50 (µg/mL) Data Not Available

Ferric Reducing

Antioxidant Power

(FRAP)

TEAC (µM Trolox

Eq./mg)
Data Not Available

| Xanthine Oxidase (XOD) Inhibition | IC50 (mM) | 1.24 | |

Table 2: Cellular Antioxidant Activity of 2',6'-Dihydroxyacetophenone
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Cell Line Assay Parameter Result Reference

Data Not
Available

CAA EC50 (µM)
Data Not
Available

| Data Not Available | Nrf2 Activation | Fold Induction | Data Not Available | |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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